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Abstract
Iron is an essential micronutrient for plant growth and development, yet its bioavailability in

many soils is limited, particularly in calcareous and alkaline conditions. Graminaceous plants,

including major staple crops like rice, wheat, and barley, have evolved a sophisticated

mechanism known as the "Strategy II" iron uptake system. This strategy relies on the synthesis

and secretion of phytosiderophores, a class of natural chelators, to mobilize ferric iron (Fe(III))

from the soil. 2'-Deoxymugineic acid (DMA) is a key phytosiderophore in this process. This

technical guide provides a comprehensive overview of the pivotal role of DMA in plant iron

uptake, detailing its biosynthesis, secretion, and the subsequent uptake of the Fe(III)-DMA

complex. It also delves into the intricate regulatory networks that govern these processes in

response to iron deficiency. This guide is intended for researchers, scientists, and professionals

in drug development seeking a deeper understanding of this vital biological pathway, with

potential applications in crop improvement and novel chelation-based therapies.

The Strategy II Iron Uptake System: An Overview
Graminaceous plants employ the Strategy II system to acquire iron from the soil.[1][2] This

chelation-based strategy involves the secretion of mugineic acid family phytosiderophores,

such as 2'-deoxymugineic acid (DMA), into the rhizosphere.[1][3] These phytosiderophores

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b015647?utm_src=pdf-interest
https://www.benchchem.com/product/b015647?utm_src=pdf-body
https://www.benchchem.com/product/b015647?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21777252/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4309410/
https://www.benchchem.com/product/b015647?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21777252/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3037657/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


bind to sparingly soluble Fe(III) in the soil, forming stable, soluble Fe(III)-phytosiderophore

complexes.[1] These complexes are then specifically transported into the root cells, making

iron available to the plant.[1][3] This mechanism is particularly efficient in neutral to alkaline

soils where the solubility of iron is extremely low.

Biosynthesis of 2'-Deoxymugineic Acid (DMA)
The biosynthesis of DMA is a multi-step enzymatic pathway that originates from the amino acid

methionine. All mugineic acid family phytosiderophores share a common pathway leading to

the synthesis of DMA.[4][5][6]

The key steps in the DMA biosynthetic pathway are:

Synthesis of Nicotianamine (NA): Three molecules of S-adenosyl-L-methionine (SAM) are

condensed to form one molecule of nicotianamine (NA). This reaction is catalyzed by the

enzyme nicotianamine synthase (NAS).[6][7]

Amination of Nicotianamine: The amino group of one NA molecule is transferred to another

molecule of NA, a reaction catalyzed by nicotianamine aminotransferase (NAAT). This step

produces a 3''-keto intermediate.[6][7]

Reduction to 2'-Deoxymugineic Acid: The 3''-keto intermediate is then reduced to form 2'-
deoxymugineic acid (DMA). This final step is catalyzed by deoxymugineic acid synthase

(DMAS).[4][5][6]

In some plant species, DMA can be further hydroxylated to form other phytosiderophores like

mugineic acid (MA) and epihydroxymugineic acid (epiHMA) by dioxygenases such as IDS2 and

IDS3.[8][9]

Genes Involved in DMA Biosynthesis
Several genes encoding the enzymes of the DMA biosynthetic pathway have been identified

and characterized in various graminaceous species, including rice (Oryza sativa), barley

(Hordeum vulgare), wheat (Triticum aestivum), and maize (Zea mays).
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Gene Family Enzyme
Function in DMA
Biosynthesis

NAS Nicotianamine Synthase

Catalyzes the synthesis of

nicotianamine from S-

adenosyl-L-methionine.

NAAT
Nicotianamine

Aminotransferase

Catalyzes the transfer of an

amino group from

nicotianamine.

DMAS Deoxymugineic Acid Synthase

Catalyzes the final reduction

step to produce 2'-

deoxymugineic acid.

Visualization of the DMA Biosynthetic Pathway

DMA Biosynthetic Pathway
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Caption: Biosynthetic pathway of 2'-deoxymugineic acid (DMA).

Secretion and Function of DMA in the Rhizosphere
Once synthesized in the root cells, DMA is actively secreted into the rhizosphere. This process

is mediated by specific efflux transporters.

DMA Efflux Transporters
The primary transporter responsible for the secretion of DMA from the root cells into the soil is

the Transporter of Mugineic Acid family phytosiderophores 1 (TOM1).[3] The expression of the

TOM1 gene is highly induced under iron-deficient conditions.[3] Overexpression of TOM1 has

been shown to enhance DMA secretion and improve tolerance to iron deficiency in rice.[3]
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Chelation of Fe(III) in the Soil
In the rhizosphere, the secreted DMA acts as a powerful chelator for ferric iron (Fe(III)). DMA

forms a stable, hexadentate complex with Fe(III), effectively solubilizing it from the solid phase

of the soil.[3] While the specific stability constant for the Fe(III)-DMA complex is not readily

available, a synthetic analog, proline-2'-deoxymugineic acid (PDMA), which exhibits a

comparable binding affinity for Fe(III), has been studied. The stability constants (log K) for

PDMA with various metal ions have been determined, highlighting its strong affinity for Fe(III).

Metal Ion Log K (for PDMA)

Fe(III) Comparable to DMA

Mn(II) 12.1

Co(II) 16.2

Ni(II) 17.5

Cu(II) 19.5

Zn(II) 14.9

Data for PDMA from spectrophotometric titrations.

It is important to note that DMA can also chelate other divalent metals such as zinc (Zn),

copper (Cu), and nickel (Ni).[10]

Uptake of the Fe(III)-DMA Complex
The soluble Fe(III)-DMA complex is then taken up by the root epidermal cells through specific

transporters.

The Yellow Stripe 1 (YS1) and YS1-Like (YSL)
Transporters
The uptake of the Fe(III)-DMA complex is mediated by members of the Yellow Stripe 1 (YS1)

and YS1-Like (YSL) family of transporters.[3] The YS1 transporter was first identified in maize.
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[3] In rice, OsYSL15 is a major transporter responsible for the uptake of Fe(III)-DMA from the

soil. The expression of OsYSL15 is strongly induced in the roots under iron deficiency.

Visualization of the Overall DMA-mediated Iron Uptake
Process
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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